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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Strontium Nitride (Sr₃N₂), a reactive inorganic compound. Adherence

to these procedural steps is critical to mitigate risks and ensure operational integrity.

Hazard Summary & Personal Protective Equipment
(PPE)
Strontium nitride poses several hazards, primarily its violent reaction with water, which

produces flammable ammonia gas. It is also harmful if ingested, inhaled, or comes into contact

with skin, and can cause serious eye and skin irritation.[1] Therefore, stringent adherence to

PPE protocols is non-negotiable.

Table 1: Personal Protective Equipment for Strontium Nitride
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Body Part Required PPE Specifications

Eyes/Face
Chemical Safety Goggles &

Face Shield

Must provide a complete seal

around the eyes. A face shield

should be worn in conjunction

with goggles.[1]

Hands Impervious Gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

tears or holes.[1]

Body Protective Clothing / Lab Coat

A flame-retardant lab coat or

chemical-resistant suit is

essential.[1]

Respiratory NIOSH-approved Respirator

A full-face respirator with

appropriate cartridges for

inorganic compounds and

ammonia is required,

especially when working

outside of a fume hood or in

case of a spill.[1][2] For

emergencies, a self-contained

breathing apparatus (SCBA) is

necessary.[1]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Strontium Nitride is crucial for safety and regulatory

compliance.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leaks.

Inert Atmosphere: Strontium nitride should be handled and stored under an inert gas, such

as argon or nitrogen, to prevent reaction with moisture in the air.[1][3]
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Storage Conditions: Store in a tightly sealed, properly labeled container in a cool, dry, and

well-ventilated area.[1] It must be stored away from incompatible materials, particularly

water, acids, and oxidizing agents.[1]

Handling and Use
Controlled Environment: All handling of strontium nitride powder must be conducted within

a certified chemical fume hood to minimize inhalation exposure.[1]

Avoid Contamination: Use dedicated, dry utensils and equipment. Never allow strontium
nitride to come into contact with water or moisture.[1][3]

Personal Hygiene: Avoid eating, drinking, or smoking in areas where strontium nitride is

handled. Wash hands thoroughly after handling.[4][5]

Disposal Plan
Waste Segregation: All strontium nitride waste, including contaminated PPE and cleaning

materials, must be collected in a designated, sealed, and clearly labeled hazardous waste

container.

Professional Disposal: Disposal of strontium nitride waste must be carried out by a

licensed professional waste disposal service in accordance with all federal, state, and local

regulations.[1][2] Do not attempt to neutralize or dispose of this chemical on your own.

Emergency Plan: Spills and Exposure
Immediate and correct response to an emergency can significantly reduce harm.

Spill Response
Evacuate: Immediately evacuate all non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, preferably under a fume hood.

Containment: Cover the spill with a dry, inert absorbent material such as sand or vermiculite.

[1] Do not use water or combustible materials.
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Collection: Carefully collect the absorbed material using non-sparking tools and place it in a

sealed, labeled container for hazardous waste disposal.

Decontamination: After the material has been collected, decontaminate the area with a

suitable solvent (e.g., ethanol) and then wash with soap and water.[1]

Exposure Protocol
Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and wash the affected area with copious

amounts of soap and water for at least 15 minutes. Seek medical attention if irritation

persists.[1]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.[1]

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.[1]

Visualizing Emergency Procedures
To further clarify the emergency spill response, the following workflow diagram outlines the

necessary steps.
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Strontium Nitride Spill Response
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Caption: Workflow for a Strontium Nitride spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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